Cas no 1804411-77-5 (2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide)

• Product Name: 2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide
• CAS No: 1804411-77-5
• MF: C₈H₇BrN₂O₃S
• MW: 291.121779680252
• CID: 4820183
• Update Time: 2025-06-09

2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide

• Inchi： 1S/C8H7BrN2O3S/c9-4-7-11-5-2-1-3-6(8(5)14-7)15(10,12)13/h1-3H,4H2,(H2,10,12,13)
• InChI Key： ZENLWOWCUOGSCY-UHFFFAOYSA-N
• SMILES： BrCC1=NC2=CC=CC(=C2O1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 0.9
• Topological Polar Surface Area: 94.6

Additional information on 2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide

Comprehensive Overview of 2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide (CAS No. 1804411-77-5)

2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide (CAS No. 1804411-77-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzo[d]oxazole family, characterized by its unique sulfonamide and bromomethyl functional groups. Its molecular structure makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for sulfonamide derivatives has surged due to their broad-spectrum biological activities, including antimicrobial and anti-inflammatory properties. Researchers are particularly interested in 2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide for its potential as a building block in designing novel small-molecule inhibitors. Its bromomethyl group offers reactivity for further functionalization, enabling the creation of targeted therapies for diseases like cancer and metabolic disorders.

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In summary, 2-(Bromomethyl)benzo[d]oxazole-7-sulfonamide (CAS No. 1804411-77-5) is a multifaceted compound with expanding applications in life sciences and materials engineering. Its structural versatility and reactivity make it a valuable asset for innovators addressing contemporary challenges in precision medicine and sustainable technology.